Cas no 2228444-22-0 ({1-(2,5-difluoro-4-nitrophenyl)methylcyclopropyl}methanamine)

• Product Name: {1-(2,5-difluoro-4-nitrophenyl)methylcyclopropyl}methanamine
• CAS No: 2228444-22-0
• MF: C₁₁H₁₂F₂N₂O₂
• MW: 242.221989631653
• CID: 5835316
• PubChem ID: 165657825
• Update Time: 2025-05-24

{1-(2,5-difluoro-4-nitrophenyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(2,5-difluoro-4-nitrophenyl)methylcyclopropyl}methanamine
• EN300-1787408
• 2228444-22-0
• {1-[(2,5-difluoro-4-nitrophenyl)methyl]cyclopropyl}methanamine

• Inchi： 1S/C11H12F2N2O2/c12-8-4-10(15(16)17)9(13)3-7(8)5-11(6-14)1-2-11/h3-4H,1-2,5-6,14H2
• InChI Key： UYANTIBWOUZHEG-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CC1(CN)CC1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.08668395g/mol
• Monoisotopic Mass: 242.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Additional information on {1-(2,5-difluoro-4-nitrophenyl)methylcyclopropyl}methanamine

Comprehensive Overview of {1-(2,5-Difluoro-4-nitrophenyl)methylcyclopropyl}methanamine (CAS No. 2228444-22-0)

The compound {1-(2,5-difluoro-4-nitrophenyl)methylcyclopropyl}methanamine, identified by its CAS number 2228444-22-0, is a specialized organic molecule with a unique structural framework. This chemical entity features a cyclopropyl ring attached to a methanamine group, further substituted with a 2,5-difluoro-4-nitrophenyl moiety. Such structural complexity makes it a subject of interest in pharmaceutical research, agrochemical development, and material science applications.

In recent years, the demand for fluorinated nitrophenyl derivatives has surged due to their versatile reactivity and potential applications in drug discovery. Researchers are particularly intrigued by the electronic effects imparted by the difluoro and nitro groups, which can significantly alter the compound's binding affinity and metabolic stability. This has led to a growing number of studies exploring its utility as a building block for small-molecule inhibitors or protease-targeted therapies.

From an industrial perspective, {1-(2,5-difluoro-4-nitrophenyl)methylcyclopropyl}methanamine is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to minimize environmental impact, chemists are investigating catalytic methods to produce such compounds efficiently. Questions like "How to optimize the yield of CAS 2228444-22-0?" or "What are the alternative routes for its synthesis?" frequently appear in academic forums and patent literature.

The compound's physicochemical properties—such as solubility, melting point, and stability—are critical for formulation scientists. For instance, its logP value (a measure of lipophilicity) is a hot topic among researchers designing blood-brain barrier penetrants. Additionally, the nitrophenyl group’s photoreactivity has sparked interest in photoaffinity labeling applications, a technique widely used in proteomics and target identification.

In the realm of computational chemistry, molecular docking studies involving CAS 2228444-22-0 have gained traction. Virtual screening platforms often leverage its scaffold to predict interactions with enzyme active sites, addressing queries like "Can this compound modulate kinase activity?" or "What structural modifications enhance its selectivity?". These computational approaches are complemented by high-throughput screening (HTS) campaigns in drug discovery pipelines.

Another emerging trend is the integration of machine learning in predicting the ADMET profiles (Absorption, Distribution, Metabolism, Excretion, and Toxicity) of derivatives based on {1-(2,5-difluoro-4-nitrophenyl)methylcyclopropyl}methanamine. Such analyses are vital for reducing attrition rates in preclinical development. Notably, the compound’s structural alert for potential metabolic liabilities is a recurring discussion point in medicinal chemistry circles.

Beyond life sciences, this molecule’s aromatic nitro group has implications for material science, particularly in designing nonlinear optical materials (NLOs) or organic semiconductors. Its ability to undergo electrochemical reduction also positions it as a candidate for energy storage applications, aligning with global interests in renewable technologies.

To summarize, {1-(2,5-difluoro-4-nitrophenyl)methylcyclopropyl}methanamine (CAS 2228444-22-0) exemplifies the intersection of synthetic innovation and multidisciplinary utility. Its relevance to precision medicine, catalysis, and advanced materials ensures continued exploration across scientific domains. Future research may focus on derivatization strategies or process intensification to meet scalability demands while adhering to ESG principles.